Cas no 149586-32-3 ((2E)-4-(Dimethylamino)but-2-enoic Acid)

• Product Name: (2E)-4-(Dimethylamino)but-2-enoic Acid
• CAS No: 149586-32-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD08056379
• CID: 100169
• PubChem ID: 14805664
• Update Time: 2025-05-26

(2E)-4-(Dimethylamino)but-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(dimethylamino)-, (2E)-
• 2-Butenoicacid,4-(dimethylamino)-,(E)-(9CI)
• trans-4-Dimethylaminocrotonic acid
• 2-Chloro-N,N-dimethy
• 2-CHLORO-N,N-DIMETHYL ACETAMINE
• 2-chloro-N,N-dimethyl-acetamide
• 2-chloro-N,N-dimethyl-ethanamide
• chloroacetic acid-dimethylamide
• CHLOROACETYLDIMETHYLAMINE
• N,N-dimethyl-2-chloroacetamide
• N,N-dimethylaminocarbonylmethyl chloride
• N,N-dimethylaminocrotonic acid hydrochloride
• N,N-DIMETHYLCHLOROACETAMIDE
• N,N-DIMETHYLCHOROACETAMIDE
• N-DiMethyl-2-chloroacetaMide
• trans-4-dimethylamino-2-butenoic acid
• (E)-4-(Dimethylamino)-2-butenoic acid
• 4-DiMethylaMino-but-2-enoic acid
• 2-Butenoicacid,4-(dimethylamino)
• SCHEMBL255887
• (E)-4-(dimethylamino)but-2-enoic acid
• UNII-EYX5TY62KX
• BCP09008
• 4-(DIMETHYLAMINO)BUT-2-ENOICACID
• F10370
• 4-dimethylaminocrotonic acid
• A884255
• CS-0091680
• 149586-32-3
• 98548-82-4
• 1130155-48-4
• EYX5TY62KX
• 4-(DIMETHYLAMINO)BUT-2-ENOIC ACID
• EN300-321892
• (2e)-4-(dimethylamino)-2-butenoic acid
• AKOS011628195
• MFCD08056379
• (2E)-4-(Dimethylamino)but-2-enoic acid
• (E)-4-Dimethylamino-but-2-enoic acid
• ITGIYLMMAABTHC-ONEGZZNKSA-N
• 2-Butenoic acid, 4-(dimethylamino)-, (E)-
• 2-Butenoic acid, 4-(dimethylamino)-, (2E)-
• 2-Butenoic acid, 4-(dimethylamino)-
• (2E)-4-(Dimethylamino)but-2-enoic Acid

• MDL： MFCD08056379
• Inchi： 1S/C6H11NO2/c1-7(2)5-3-4-6(8)9/h3-4H,5H2,1-2H3,(H,8,9)/b4-3+
• InChI Key： ITGIYLMMAABTHC-ONEGZZNKSA-N
• SMILES： OC(/C=C/CN(C)C)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 235.2±23.0 ºC (760 Torr),
• Flash Point: 96.0±22.6 ºC,
• Solubility: Dissolution (83 g/l) (25 º C),
• PSA: 40.54000
• LogP: 0.18880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids

Additional information on (2E)-4-(Dimethylamino)but-2-enoic Acid

(2E)-4-(Dimethylamino)but-2-enoic Acid: A Comprehensive Overview

(2E)-4-(Dimethylamino)but-2-enoic Acid, also known by its CAS number 149586-32-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a conjugated enamine system, has garnered attention due to its potential applications in drug design and bioactive molecule development.

The molecular structure of (2E)-4-(Dimethylamino)but-2-enoic Acid comprises a four-carbon chain with a double bond at the 2-position, an amino group substituted with two methyl groups at the 4-position, and a carboxylic acid group at the terminal end. This arrangement imparts the molecule with both acidic and basic functionalities, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of (2E)-4-(Dimethylamino)but-2-enoic Acid as a precursor for synthesizing bioactive compounds. Researchers have explored its role in forming enamine-based frameworks, which are known for their ability to mimic enzyme active sites and interact with biomolecules such as proteins and nucleic acids. These findings underscore the importance of this compound in medicinal chemistry, particularly in the design of inhibitors for therapeutic targets.

In terms of synthesis, (2E)-4-(Dimethylamino)but-2-enoic Acid can be prepared via several routes, including the condensation of dimethylamine with alpha,beta-unsaturated carbonyl compounds followed by hydrolysis to introduce the carboxylic acid group. The choice of synthetic pathway depends on the desired stereochemistry at the double bond and the scalability of the process for industrial applications.

The physical properties of (2E)-4-(Dimethylamino)but-2-enoic Acid include a melting point of approximately 150°C and a solubility profile that allows it to dissolve in both polar and non-polar solvents, depending on the solvent's dielectric constant. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, studies have shown that (2E)-4-(Dimethylamino)but-2-en oic Acid exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, (2E)-4-(Dimethylamino)but -en oic Acid, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its role as a building block for bioactive molecules positions it as an essential component in the development of novel therapeutic agents and advanced materials.